(4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)(2-(methylamino)phenyl)methanone

• IUPAC Name: [4-[3-(furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]piperazin-1-yl]-[2-(methylamino)phenyl]methanone
• InChI: InChI=1S/C21H21N7O2/c1-22-16-6-3-2-5-15(16)21(29)27-12-10-26(11-13-27)19-9-8-18-23-24-20(28(18)25-19)17-7-4-14-30-17/h2-9,14,22H,10-13H2,1H3
• InChI Key: FOUUDWCZLJSZPH-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC=CC=C1C(=O)N2CCN(CC2)C3=NN4C(=NN=C4C5=CC=CO5)C=C3
• Molecular Formula: C21H21N7O2
• Molecular Weight: 403.4 g/mol

Description

The compound (4-(3-(Furan-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)piperazin-1-yl)(2-(methylamino)phenyl)methanone is a complex organic molecule that contains several functional groups and rings, including a furan ring, a triazole ring, a pyridazine ring, and a piperazine ring. It is part of the class of compounds known as heterocyclic compounds, which are cyclic compounds with at least two different elements as atom of ring members.

Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of several different functional groups and rings. The triazole ring, for example, contains two carbon and three nitrogen atoms and is capable of binding in the biological system with a variety of enzymes and receptors.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the triazole ring could potentially influence its solubility, stability, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its specific biological targets. The triazole ring, for example, is known to show versatile biological activities and is present as a central structural component in a number of drug classes.

Future Directions

The future research directions involving this compound could potentially include further investigation of its synthesis, characterization of its physical and chemical properties, exploration of its biological activity, and assessment of its safety and toxicity.